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Compound Name:
(hydroxymethyl)pyrrolidine

Cat. No.: B054581

An In-depth Technical Guide to 1-Boc-3-(hydroxymethyl)pyrrolidine

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Boc-3-(hydroxymethyl)pyrrolidine, also known as tert-butyl 3-(hydroxymethyl)pyrrolidine-1-
carboxylate, is a versatile heterocyclic building block crucial in medicinal chemistry and organic
synthesis. Its unique structure, featuring a pyrrolidine ring with a strategically placed
hydroxymethyl group and a Boc-protecting group, allows for selective functionalization and the
creation of complex molecular architectures.[1][2] This guide provides a comprehensive
overview of its chemical properties, synthesis, and significant applications, particularly in the
development of novel therapeutics.

Core Chemical Identity and Properties

1-Boc-3-(hydroxymethyl)pyrrolidine is primarily available as a racemic mixture and as
individual enantiomers, each with distinct CAS numbers. The tert-butoxycarbonyl (Boc)
protecting group enhances its stability and solubility in organic solvents, making it an ideal
intermediate for multi-step syntheses.[1] The presence of the primary alcohol offers a reactive
site for further modifications, such as oxidation, esterification, or etherification.[3]

Chemical Structure
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The molecular structure consists of a five-membered pyrrolidine ring. The nitrogen atom is

protected by a tert-butoxycarbonyl (Boc) group, and a hydroxymethyl (-CH20H) group is
attached to the carbon at the 3-position.

e Molecular Formula: C10H19NOs3[1]

e Molecular Weight: 201.26 g/mol [1]

Physicochemical and Identification Data

The properties of the racemic compound and its common enantiomers are summarized below
for easy comparison.
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R)-
Property Racemic (S)-Enantiomer R) . Reference(s)
Enantiomer
CAS Number 114214-69-6 199174-24-8 138108-72-2 [1][41[5]
tert-butyl 3-
(S)-1-Boc-3- (R)-1-Boc-3-
(hydroxymethyl)p o
Synonyms o (hydroxymethyl)p  pyrrolidinemetha  [1][4][5]
yrrolidine-1- L
yrrolidine nol
carboxylate
Data not Data not
Appearance Colorless oil consistently consistently [1]
available available
Data not
Purity > 98% (HPLC) >97% consistently [1][6]
available
Room Data not
Storage ]
. 0-8°C Temperature, consistently [1][4]
Conditions ) ]
Sealed in dry available
Data not
MDL Number MFCD02179040 MFCD03094726 consistently [11[7]
available
Data not
PubChem ID 5237175 11216348 consistently [11[7]

available

Synthesis and Experimental Protocols

The most common synthesis route involves the N-protection of 3-hydroxymethylpyrrolidine.
This method is efficient and yields a high-purity product.[3] An alternative pathway begins with
epichlorohydrin, which undergoes reduction and cyclization reactions.[8]

General Synthesis Workflow

The diagram below illustrates a typical synthetic pathway for preparing 1-Boc-3-
(hydroxymethyl)pyrrolidine from its unprotected precursor.
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General synthesis workflow for 1-Boc-3-(hydroxymethyl)pyrrolidine.

Detailed Experimental Protocol: Boc Protection of 3-
Hydroxymethylpyrrolidine

This protocol describes a standard procedure for the synthesis of 1-Boc-3-
(hydroxymethyl)pyrrolidine.

Materials:

¢ 3-Hydroxymethylpyrrolidine
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Di-tert-butyl dicarbonate ((Boc)20)

Triethylamine (TEA) or Sodium Hydroxide (NaOH)
Dichloromethane (DCM) or Tetrahydrofuran (THF)

Saturated aqueous sodium bicarbonate (NaHCO3s) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0Oa)

Round-bottom flask, magnetic stirrer, addition funnel, and standard glassware for extraction
and filtration.

Procedure:

Dissolution: Dissolve 3-hydroxymethylpyrrolidine (1.0 eq) in the chosen solvent (e.g., DCM)
in a round-bottom flask equipped with a magnetic stirrer. Cool the flask to 0 °C in an ice bath.

Base Addition: Add the base (e.g., Triethylamine, 1.1 eq) to the solution.

Boc Anhydride Addition: Dissolve di-tert-butyl dicarbonate (1.1 eq) in a minimal amount of
the same solvent and add it dropwise to the reaction mixture via an addition funnel over 30
minutes, maintaining the temperature at 0 °C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to warm to room temperature. Stir for 12-16 hours.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the
starting material is consumed.

Quenching and Workup:
o Quench the reaction by adding water.

o Transfer the mixture to a separatory funnel.
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o Wash the organic layer sequentially with saturated NaHCOs solution and brine.

o Separate the organic layer, dry it over anhydrous MgSQOa or NazSOa, and filter.

 Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. If
necessary, purify the resulting oil via column chromatography on silica gel to yield the final
product, 1-Boc-3-(hydroxymethyl)pyrrolidine.[3]

Applications in Drug Discovery and Development

The pyrrolidine scaffold is a privileged structure in medicinal chemistry, appearing in numerous
FDA-approved drugs.[9] 1-Boc-3-(hydroxymethyl)pyrrolidine serves as a key building block
for synthesizing a wide range of biologically active molecules due to its favorable properties
and dual reactivity.[2][10]

Role as a Versatile Intermediate

The compound's Boc-protected amine and free hydroxyl group allow for sequential or
orthogonal chemical modifications. This makes it an invaluable starting material for creating
complex molecules with precise stereochemistry.[11] Its applications span multiple therapeutic
areas.

o Neurological Disorders: It is crucial for synthesizing pyrrolidine derivatives that target
neurological pathways, including nicotinic acetylcholine receptors, which are implicated in
conditions like Alzheimer's disease and schizophrenia.[1][11]

o Metabolic Diseases: It is a key intermediate in the synthesis of SR9009, a REV-ERB nuclear
receptor agonist with potential applications in treating metabolic and sleep disorders.[3]

e Oncology: The compound is used to synthesize inhibitors of Fibroblast Growth Factor
Receptors (FGFR1/2/3/4), which are targets in cancer therapy.[12]

o Peptide Chemistry: It is employed in peptide synthesis where the Boc group serves to
protect the amine during coupling reactions.[1]

The diagram below illustrates the logical flow of using this intermediate in a drug discovery
pipeline.
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Role of 1-Boc-3-(hydroxymethyl)pyrrolidine in a drug discovery workflow.
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Conclusion

1-Boc-3-(hydroxymethyl)pyrrolidine is a high-value chemical intermediate with significant
applications in modern pharmaceutical research. Its structural features provide chemists with a
reliable and versatile platform for the synthesis of novel, biologically active compounds. The
availability of high-purity starting materials like this is essential for streamlining the drug
discovery process, from initial lab-scale synthesis to the development of clinical candidates.[13]
As research into complex diseases evolves, the importance of such foundational building
blocks in creating next-generation therapeutics will continue to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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